5-Nitro-2-{2-nitrophenoxy}pyridine

• Molecular Formula: C11H7N3O5
• Molecular Weight: 261.19 g/mol
• IUPAC Name: 5-nitro-2-(2-nitrophenoxy)pyridine
• InChI: InChI=1S/C11H7N3O5/c15-13(16)8-5-6-11(12-7-8)19-10-4-2-1-3-9(10)14(17)18/h1-7H
• InChI Key: VLRGKNFIMQLKRO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC2=NC=C(C=C2)[N+](=O)[O-]

Description

5-Nitro-2-{2-nitrophenoxy}pyridine is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. This compound is known for its potent antibacterial and antifungal properties, which make it a promising candidate for the development of new drugs.

Scientific Research Applications

5-Nitro-2-{2-nitrophenoxy}pyridine has been studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results as an antibacterial and antifungal agent, and has been tested against various strains of bacteria and fungi. Additionally, 5-Nitro-2-{2-nitrophenoxy}pyridine has been investigated for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 5-Nitro-2-{2-nitrophenoxy}pyridine involves the inhibition of bacterial and fungal enzymes that are essential for their survival. This compound has been shown to target the cell wall synthesis pathway in bacteria, as well as the ergosterol biosynthesis pathway in fungi. Additionally, 5-Nitro-2-{2-nitrophenoxy}pyridine has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
5-Nitro-2-{2-nitrophenoxy}pyridine has been shown to have various biochemical and physiological effects. In bacteria, this compound inhibits cell wall synthesis, leading to cell death. In fungi, 5-Nitro-2-{2-nitrophenoxy}pyridine inhibits ergosterol biosynthesis, which is essential for fungal cell membrane integrity. Additionally, this compound has been shown to induce apoptosis in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Nitro-2-{2-nitrophenoxy}pyridine in lab experiments is its potent antibacterial and antifungal properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for the research on 5-Nitro-2-{2-nitrophenoxy}pyridine. One potential direction is the development of new antibacterial and antifungal drugs based on this compound. Additionally, further research can be conducted on the mechanism of action of 5-Nitro-2-{2-nitrophenoxy}pyridine, as well as its potential applications in the treatment of cancer. Furthermore, the toxicity of this compound can be further investigated to determine its safety for use in humans.
Conclusion:
In conclusion, 5-Nitro-2-{2-nitrophenoxy}pyridine is a chemical compound that has shown promising results as an antibacterial, antifungal, and anticancer agent. The synthesis of this compound can be achieved through various methods, and its mechanism of action involves the inhibition of bacterial and fungal enzymes that are essential for their survival. Although this compound has potential advantages for lab experiments, its toxicity must be considered. Future research can be conducted to develop new drugs based on this compound, investigate its mechanism of action, and determine its safety for use in humans.

Synthesis Methods

The synthesis of 5-Nitro-2-{2-nitrophenoxy}pyridine can be achieved through different methods, including the reaction of 2-nitrophenol with 2-bromo-5-nitropyridine, or the reaction of 2-nitrophenol with 2-chloro-5-nitropyridine. These methods involve the use of various reagents and solvents, and the reaction conditions can be optimized to obtain high yields of the desired product.